Cas no 1261964-43-5 (3-Fluoro-4-(3-nitrophenyl)benzoic acid)

3-Fluoro-4-(3-nitrophenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a 3-nitrophenyl group at the 4-position and a fluorine atom at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro and fluorine) and carboxylic acid functional groups enhances its reactivity in coupling reactions, facilitating the construction of complex molecular frameworks. Its high purity and well-defined structural characteristics ensure consistent performance in research and industrial applications, particularly in the development of bioactive compounds and advanced materials.

3-Fluoro-4-(3-nitrophenyl)benzoic acid structure

1261964-43-5 structure

Product Name:3-Fluoro-4-(3-nitrophenyl)benzoic acid

CAS No:1261964-43-5

MF:C₁₃H₈FNO₄

MW:261.205327033997

MDL:MFCD16509419

CID:1039018

PubChem ID:53211666

Update Time:2025-06-08

3-Fluoro-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid
- 3-fluoro-4-(3-nitrophenyl)benzoic acid
- 2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylicacid
- 1261964-43-5
- 2-Fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
- CS-0209731
- [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-3'-nitro-
- MFCD16509419
- DTXSID80681412
- BS-20314
- AKOS010972075
- 3-Fluoro-4-(3-nitrophenyl)benzoic acid
- MDL： MFCD16509419
- Inchi： 1S/C13H8FNO4/c14-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
- InChI Key： ZDRINKVDKXDKGM-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 261.044
Monoisotopic Mass: 261.044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 357
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.1A^2
XLogP3: 3

3-Fluoro-4-(3-nitrophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115850-25g	2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid	1261964-43-5	95%	25g	537.32 USD	2021-06-17
TRC	F597273-100mg	3-Fluoro-4-(3-nitrophenyl)benzoic acid	1261964-43-5		100mg	$64.00	2023-05-18
TRC	F597273-250mg	3-Fluoro-4-(3-nitrophenyl)benzoic acid	1261964-43-5		250mg	$75.00	2023-05-18
TRC	F597273-500mg	3-Fluoro-4-(3-nitrophenyl)benzoic acid	1261964-43-5		500mg	$87.00	2023-05-18
TRC	F597273-1g	3-Fluoro-4-(3-nitrophenyl)benzoic acid	1261964-43-5		1g	$98.00	2023-05-18
abcr	AB327612-1 g	3-Fluoro-4-(3-nitrophenyl)benzoic acid; 98%	1261964-43-5		1g	€144.00	2023-04-26
abcr	AB327612-5 g	3-Fluoro-4-(3-nitrophenyl)benzoic acid; 98%	1261964-43-5		5g	€348.00	2023-04-26
abcr	AB327612-1g	3-Fluoro-4-(3-nitrophenyl)benzoic acid, 98%; .	1261964-43-5	98%	1g	€144.00	2025-02-17
abcr	AB327612-5g	3-Fluoro-4-(3-nitrophenyl)benzoic acid, 98%; .	1261964-43-5	98%	5g	€348.00	2025-02-17
Ambeed	A360587-25g	2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid	1261964-43-5	98%	25g	$574.0	2024-04-25